N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide

• Molecular Formula: C17H17FN4O
• Molecular Weight: 312.34 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)benzotriazol-5-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C17H17FN4O/c1-17(2,3)16(23)19-12-6-9-14-15(10-12)21-22(20-14)13-7-4-11(18)5-8-13/h4-10H,1-3H3,(H,19,23)
• InChI Key: QEZILZDYKYYQPB-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC2=NN(N=C2C=C1)C3=CC=C(C=C3)F

Description

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide, also known as FBTA, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. FBTA belongs to the class of benzotriazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of cellular processes. In anticancer studies, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In antifungal and antibacterial studies, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been shown to disrupt the cell wall and membrane of fungi and bacteria, leading to cell death.
Biochemical and Physiological Effects
N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been shown to have various biochemical and physiological effects, depending on the application. In anticancer studies, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been shown to induce apoptosis and inhibit cell proliferation by regulating the expression of various genes and proteins. In antifungal and antibacterial studies, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been shown to disrupt the cell wall and membrane of fungi and bacteria, leading to cell death. In materials science, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been used as a fluorescent probe for the detection of heavy metal ions.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide also has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide. In medicinal chemistry, further studies are needed to investigate the potential of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide as a therapeutic agent for various diseases, including cancer, fungal infections, and bacterial infections. In materials science, further studies are needed to optimize the use of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide as a fluorescent probe for the detection of heavy metal ions. In analytical chemistry, further studies are needed to explore the use of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide as a derivatization agent for the determination of amino acids and peptides. Overall, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has great potential for various applications, and further research is needed to fully understand its properties and potential.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide involves the reaction of 4-fluoroaniline with 2,2-dimethyl-3-oxopentanenitrile in the presence of triethylamine. The resulting product is then reacted with sodium azide and copper(II) sulfate to obtain the final product, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide. The synthesis of N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been shown to exhibit anticancer, antifungal, and antibacterial activities. In materials science, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been used as a fluorescent probe for the detection of heavy metal ions. In analytical chemistry, N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been used as a derivatization agent for the determination of amino acids and peptides.